Cas no 23523-12-8 (Cyclooctadecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hexatriacontamethyl-)

• Product Name: Cyclooctadecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hexatriacontamethyl-
• CAS No: 23523-12-8
• MF: C₃₆H₁₀₈O₁₈Si₁₈
• MW: 1334.77094936371
• CID: 263422
• PubChem ID: 528787
• Update Time: 2025-04-19

Cyclooctadecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hexatriacontamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclooctadecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hexatriacontamethyl-
• Cyclooctadecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hex
• Cyclooctadecasiloxane, hexatriacontamethyl
• Hexatriacontamethylcyclooctadecasiloxane
• Cyclooctadecasiloxane, hexatriacontamethyl-
• FZWBYDHCNDGMTB-UHFFFAOYSA-N
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36-hexatriacontamethyl-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29,31,33,35-octadecaoxa-2,4,6,8,10,12,14,16,18,20,22,24,26,28,30,32,34,36-octadecasilacyclohexatriacontane
• 23523-12-8

• Inchi： 1S/C36H108O18Si18/c1-55(2)37-56(3,4)39-58(7,8)41-60(11,12)43-62(15,16)45-64(19,20)47-66(23,24)49-68(27,28)51-70(31,32)53-72(35,36)54-71(33,34)52-69(29,30)50-67(25,26)48-65(21,22)46-63(17,18)44-61(13,14)42-59(9,10)40-57(5,6)38-55/h1-36H3
• InChI Key： FZWBYDHCNDGMTB-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 1332.33804
• Monoisotopic Mass: 1332.3382442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 72
• Rotatable Bond Count: 0
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.14